![molecular formula C12H10N2O4S B179884 Ethyl 4-(2-nitrophenyl)thiazole-2-carboxylate CAS No. 172848-60-1](/img/structure/B179884.png)
Ethyl 4-(2-nitrophenyl)thiazole-2-carboxylate
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Overview
Description
Scientific Research Applications
Ethyl 4-(2-nitrophenyl)thiazole-2-carboxylate has been used in a variety of scientific research applications, including the synthesis of pharmaceutical drugs. It is also used in the synthesis of various organic compounds, such as thiazolines and imidazolines, which are important intermediates in the synthesis of many drugs. In addition, it has been used in the synthesis of various organometallic compounds, such as palladium complexes and organometallic catalysts.
Mechanism of Action
Target of Action
Thiazole derivatives have been known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects . The specific targets can vary depending on the substituents on the thiazole ring .
Mode of Action
Thiazole derivatives are known to interact with various biological targets to induce their effects . The orientation of the thiazole ring towards the target site can be influenced by the substituents at positions 2 and 4 .
Biochemical Pathways
Thiazole derivatives have been reported to interact with various targets and induce biological effects . For instance, some thiazole derivatives have been found to exhibit antimicrobial activity against multidrug-resistant strains .
Result of Action
Thiazole derivatives have been reported to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects .
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 4-(2-nitrophenyl)thiazole-2-carboxylate in laboratory experiments include its low cost, availability, and ease of synthesis. In addition, it is relatively stable and non-toxic, making it a safe choice for use in laboratory experiments. However, due to its lack of specificity, it is not suitable for use in some experiments, such as those involving the synthesis of pharmaceutical drugs.
Future Directions
There are a number of potential future directions for research involving Ethyl 4-(2-nitrophenyl)thiazole-2-carboxylate. One possible direction is to further investigate its potential anti-inflammatory and anti-oxidant properties. Another possible direction is to investigate its potential use as a drug delivery system, as it has been shown to have some potential anti-bacterial activity. Additionally, further research could be conducted to investigate its potential use as an organometallic catalyst in the synthesis of various organic compounds. Finally, further research could be conducted to investigate the mechanism of action of this compound, as this is currently not fully understood.
Synthesis Methods
Ethyl 4-(2-nitrophenyl)thiazole-2-carboxylate can be synthesized using a variety of methods, including the reaction of ethyl 4-nitrophenylthiazole-2-carboxylate with sodium hydroxide in ethanol, or the reaction of ethyl 4-nitrophenylthiazole-2-carboxylate with sodium hydroxide in 1,2-dichloroethane. In both cases, the reaction is catalyzed by a base, such as triethylamine, and the product is isolated by precipitation.
Safety and Hazards
properties
IUPAC Name |
ethyl 4-(2-nitrophenyl)-1,3-thiazole-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O4S/c1-2-18-12(15)11-13-9(7-19-11)8-5-3-4-6-10(8)14(16)17/h3-7H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFBMDVYVDBQXJL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC(=CS1)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001252537 |
Source
|
Record name | Ethyl 4-(2-nitrophenyl)-2-thiazolecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001252537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
172848-60-1 |
Source
|
Record name | Ethyl 4-(2-nitrophenyl)-2-thiazolecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=172848-60-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-(2-nitrophenyl)-2-thiazolecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001252537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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